Cas no 1006476-15-8 (5-Isopropylcarbamoyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Isopropylcarbamoyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006476-15-8
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 3060495
• PubChem ID: 19623683
• Update Time: 2025-04-21

5-Isopropylcarbamoyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropylcarbamoyl-1-methyl-1H-pyrazole-4-carboxylic acid
• DTXSID201146592
• 5-[(ISOPROPYLAMINO)CARBONYL]-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-methyl-5-(propan-2-ylcarbamoyl)pyrazole-4-carboxylic acid
• AKOS000315031
• 1-methyl-5-(propan-2-ylcarbamoyl)-1H-pyrazole-4-carboxylic acid
• STK350301
• 1006476-15-8
• 1-Methyl-5-[[(1-methylethyl)amino]carbonyl]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O3/c1-5(2)11-8(13)7-6(9(14)15)4-10-12(7)3/h4-5H,1-3H3,(H,11,13)(H,14,15)
• InChI Key： CFFHNLLPLMVTQM-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)C=NN1C)NC(C)C

Computed Properties

• Exact Mass: 211.09569129Da
• Monoisotopic Mass: 211.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.2Ų